Cas no 54662-27-0 (N-(2-Hydroxyethyl)-D-glucamine)

• Product Name: N-(2-Hydroxyethyl)-D-glucamine
• CAS No: 54662-27-0
• MF: C₈H₁₉NO₆
• MW: 225.2395632267
• CID: 942436
• PubChem ID: 20055569
• Update Time: 2025-07-29

N-(2-Hydroxyethyl)-D-glucamine Chemical and Physical Properties

Names and Identifiers

• 1-DEOXY-1-(2-HYDROXYETHYLAMINO)-D-GLUCITOL
• N-(2-Hydroxyethyl)-D-glucamine
• 1-Deoxy-1-[(2-hydroxyethyl)amino]-D-glucitol
• D-glucitol, 1-deoxy-1-[(2-hydroxyethyl)amino]-
• LogP
• 1-Deoxy-1-[(2-hydroxyethyl)amino]-D-glucitol; 1-Deoxy-1-(2-hydroxyethylamino)-D-glucitol; N-(beta-Hydroxyethyl)glucamine;
• (2R,3R,4R,5S)-6-(2-hydroxyethylamino)hexane-1,2,3,4,5-pentol
• DB-216083
• (2R,3R,4R,5S)-6-((2-Hydroxyethyl)amino)hexane-1,2,3,4,5-pentaol
• N-(2-hydroxyethyl) glucamine
• n-(2-hydroxyethyl)glucamine
• BS-28552
• W-203062
• 1-Deoxy-1-(hydroxyethylamino)-D-glucitol
• N-(beta-hydroxyethyl)-glucamine
• 54662-27-0
• (2R,3R,4R,5S)-6-[(2-HYDROXYETHYL)AMINO]HEXANE-1,2,3,4,5-PENTOL
• SCHEMBL720003

• MDL： MFCD00134350
• Inchi： 1S/C8H19NO6/c10-2-1-9-3-5(12)7(14)8(15)6(13)4-11/h5-15H,1-4H2/t5-,6+,7+,8+/m0/s1
• InChI Key： VQSVOQJUFSROBP-LXGUWJNJSA-N
• SMILES： O[C@H]([C@H](CNCCO)O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 225.12123733g/mol
• Monoisotopic Mass: 225.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 99-102°C
• Boiling Point: 565.2±50.0 °C at 760 mmHg
• Flash Point: 277.2±20.7 °C
• Solubility: DMSO (Slightly), Water (Slightly)
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

N-(2-Hydroxyethyl)-D-glucamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD583001)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides